(E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-2-tosylacetamide

• IUPAC Name: N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C19H20N2O4S2/c1-4-21-18-15(25-3)6-5-7-16(18)26-19(21)20-17(22)12-27(23,24)14-10-8-13(2)9-11-14/h5-11H,4,12H2,1-3H3
• InChI Key: QOJRAUBAQHFXFY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)CS(=O)(=O)C3=CC=C(C=C3)C)OC
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

Benzo[d]thiazol is a heterocyclic compound consisting of a benzene ring fused to a thiazole ring. It’s often used as a core structure in medicinal chemistry due to its diverse biological activities. Tosylacetamide is a compound containing a tosyl group (a sulfuric acid ester of toluene) attached to an acetamide group. It’s often used as a protecting group in organic synthesis.

Molecular Structure Analysis

The benzo[d]thiazol moiety is a planar, aromatic system which allows for efficient π-π stacking interactions. The tosyl group is electron-withdrawing, which could influence the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific substituents and their positions on the benzo[d]thiazol ring. Generally, these compounds are expected to have good stability and moderate polarity.

Scientific Research Applications

Thiazole Derivatives in Medicinal Chemistry

Thiazole derivatives have been extensively investigated due to their dynamic role in medicinal chemistry research. These compounds are pivotal in the discovery of new therapeutic agents because of their presence in numerous currently available drugs. The intrinsic molecular interactions between newly synthesized thiazole compounds and a plethora of drug targets have led to the discovery of new drug molecules with advanced modes of action. The therapeutic applications of thiazole derivatives are diverse, encompassing antiviral, anticancer, antibacterial, antifungal, antimalarial, antiparkinsonian, anti-inflammatory activities, and more. This breadth of biological activities underscores the potential of thiazole derivatives, including compounds structurally similar to "(E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-2-tosylacetamide", for the development of new biological agents through various modifications and derivatizations (Sharma et al., 2019).

Pharmacological Evaluation of Novel Thiazole Derivatives

The development of novel thiazole derivatives has been the focus of research aimed at identifying alternative antioxidant and anti-inflammatory agents. Benzofused thiazole analogs, for instance, have shown significant in vitro antioxidant and anti-inflammatory activities, highlighting the therapeutic potential of these compounds. The synthesis and pharmacological evaluation of these derivatives underscore their importance in designing new therapeutic agents for treating various diseases. This research provides a framework for the potential investigation of "(E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-2-tosylacetamide" in similar pharmacological roles (Raut et al., 2020).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Benzo[d]thiazol derivatives have been studied for their antimicrobial, anticancer, and anti-inflammatory activities.